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Compound of Interest

Compound Name: Arecoline-d5 Hydrobromide Salt

CAS No.: 131448-18-5

Cat. No.: B019083

Get Quote

Content Type: Technical Safety & Application Guide Audience: Analytical Chemists,

Toxicologists, and Drug Development Scientists

Introduction & Chemical Identity
Arecoline-d5 hydrobromide is the stable isotope-labeled analog of arecoline, the primary

alkaloid found in the areca nut (Areca catechu). In high-precision bioanalytical workflows,

particularly Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), this compound

serves as the definitive Internal Standard (IS).

Its deuterated nature (incorporating five deuterium atoms) ensures that it co-elutes with the

analyte of interest (arecoline) while retaining a distinct mass-to-charge (m/z) ratio. This allows

for real-time correction of ionization suppression or enhancement caused by complex biological

matrices—a critical requirement for meeting FDA/EMA bioanalytical guidelines.
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Property Specification

Chemical Name Arecoline-d5 Hydrobromide

IUPAC Name
Methyl 1-(methyl-d3)-1,2,5,6-tetrahydropyridine-

2,6-d2-3-carboxylate hydrobromide

CAS Number 131448-18-5

Molecular Formula C₈H₉D₅NO₂[1][2][3][4][5][6][7][8][9][10][11] • HBr

Molecular Weight
241.14 g/mol (Salt); ~160.23 g/mol (Free Base

eq.)

Appearance Off-white to white crystalline solid

Solubility Methanol, Water, DMSO

Melting Point 169–171 °C (Decomposes)

Hazard Identification (GHS Classification)
While Arecoline-d5 is a research tool, it retains the pharmacological potency of its parent

compound, a muscarinic acetylcholine receptor agonist. Treat as a high-potency toxicant.

GHS Label Elements[5][12]
Signal Word:DANGER

Hazard Class: Acute Toxicity (Oral, Dermal, Inhalation).[5]

Hazard Code Hazard Statement

H301/H302 Toxic/Harmful if swallowed.[10]

H311 Toxic in contact with skin.[5][10]

H331 Toxic if inhaled.[5][10]

H315 Causes skin irritation.

H319 Causes serious eye irritation.[12]
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Emergency Response Protocols
Inhalation: Immediate transfer to fresh air. If respiratory depression occurs (muscarinic

effect), administer oxygen.

Skin Contact: Wash with polyethylene glycol 400 (if available) or copious soap and water.

The salt is highly water-soluble; rapid washing reduces systemic absorption.

Antidote: Atropine sulfate is the specific antagonist for muscarinic toxicity (bradycardia,

salivation, bronchoconstriction).

Handling, Storage, and Stability[13]
The integrity of a deuterated standard is paramount for quantitative accuracy. Deuterium

exchange and hygroscopicity are the primary failure modes.

Stability Protocol
Hygroscopicity: The hydrobromide salt is hygroscopic. Moisture absorption alters the

effective mass, leading to weighing errors during stock preparation.

Protocol: Equilibrate the vial to room temperature before opening to prevent condensation.

Weigh in a humidity-controlled environment (<40% RH).

Isotopic Stability: The deuterium labels (typically on the N-methyl and ring positions) are

chemically stable under neutral conditions. Avoid prolonged exposure to strong acids or

bases at high temperatures to prevent potential deuterium-hydrogen exchange (D/H

exchange).

Storage:

Long-term: -20°C, desiccated, protected from light.

Solution State: Stock solutions in Methanol are stable for 12 months at -80°C.

Analytical Application: LC-MS/MS Workflow
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The primary utility of Arecoline-d5 is correcting matrix effects in plasma/urine quantification.

The following workflow describes a validated extraction and detection method.

Experimental Protocol: Sample Preparation
Objective: Extract Arecoline from plasma while removing proteins that foul the ESI source.

Stock Preparation: Dissolve Arecoline-d5 HBr in Methanol to yield a 1.0 mg/mL (free base

equivalent) stock.

Working IS Solution: Dilute stock to 100 ng/mL in 50:50 Methanol:Water.

Extraction (Protein Precipitation):

Aliquot 50 µL of plasma sample into a 1.5 mL tube.

Add 10 µL of Working IS Solution (Arecoline-d5).[7]

Add 150 µL of ice-cold Acetonitrile (precipitating agent).

Vortex vigorously for 30 seconds.

Centrifuge at 10,000 x g for 10 minutes at 4°C.

Transfer supernatant to an autosampler vial.

LC-MS/MS Methodology
Column: C18 Reverse Phase (e.g., Acquity UPLC HSS T3, 1.8 µm).

Mobile Phase A: 0.1% Formic Acid in Water.

Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

Ionization: Electrospray Ionization (ESI) Positive Mode.

MRM Transitions (Quantitation):

Analyte (Arecoline):m/z 156.2 → 53.2 (Collision Energy: ~25 eV)
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Internal Standard (Arecoline-d5):m/z 161.2 → 58.2 (Shift corresponds to retained deuterium

labels on the fragment).

Visualization: Analytical Workflow
The following diagram illustrates the logical flow from sample extraction to data validation.
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Figure 1: LC-MS/MS Quantitation Workflow using Arecoline-d5 as an Internal Standard.

Biological Mechanism of Action[6][9][14][15][16]
Understanding the biological activity is crucial for safety and for interpreting pharmacokinetic

data. Arecoline is a parasympathomimetic agent that acts primarily on Muscarinic Acetylcholine

Receptors (mAChRs).[13]

Pathway Logic[17]
Receptor Binding: Arecoline binds to M1, M2, and M3 muscarinic receptors.[13]

G-Protein Activation:

M1/M3 (Gq-coupled): Activates Phospholipase C (PLC), leading to IP3 generation and

Calcium release. This causes smooth muscle contraction (gut motility) and glandular

secretion (salivation).

M2 (Gi-coupled): Inhibits Adenylyl Cyclase, reducing cAMP. In the heart, this leads to

bradycardia (slowed heart rate).

Visualization: Signaling Pathway
This diagram details the Gq-coupled pathway activated by Arecoline exposure.
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Figure 2: M1/M3 Muscarinic Receptor Signaling Cascade activated by Arecoline.
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Disposal & Regulatory Compliance
Waste Disposal: As a halogenated organic salt with toxic properties, Arecoline-d5 waste

must be segregated. Do not dispose of via sink or municipal sewage. Incineration in a

chemical combustor equipped with an afterburner and scrubber is the mandated disposal

method to neutralize nitrogen oxides and hydrogen bromide gas.

Regulatory Status: Arecoline is an alkaloid of the Areca nut.[7][14][13] While not a federally

controlled substance in the US (DEA), it is considered a toxic chemical. Ensure compliance

with local EHS (Environmental Health and Safety) regulations regarding "Acute Toxicants."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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